Cas no 228401-16-9 (Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)-2-nitrophenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)-2-nitrophenyl ester
• CAS No: 228401-16-9
• MF: C₁₁H₁₂F₃NO₅S
• MW: 327.276892662048
• CID: 1412143
• PubChem ID: 23109015
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)-2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)-2-nitrophenyl ester
• (4-tert-butyl-2-nitrophenyl) trifluoromethanesulfonate
• 228401-16-9
• trifluoro-methanesulfonic acid 4-tert-butyl-2-nitro-phenyl ester
• SCHEMBL711154
• DB-210675
• 4-tert-Butyl-2-nitrophenyl trifluoromethanesulfonate
• Trifluoromethanesulfonic acid 4-tert-butyl-2-nitrophenyl ester
• 5-tert-Butyl-2-(trifluoromethanesulfonyl)oxy-1-nitrobenzene
• trifluoromethanesulfonic acid 4-tert-butyl-2-nitro-phenyl ester
• DTXSID60630625

• Inchi： 1S/C11H12F3NO5S/c1-10(2,3)7-4-5-9(8(6-7)15(16)17)20-21(18,19)11(12,13)14/h4-6H,1-3H3
• InChI Key： RRFTZRDEDAHFIR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 327.03886
• Monoisotopic Mass: 327.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51